Cas no 391863-61-9 (N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide
• CAS No: 391863-61-9
• MF: C₁₆H₉ClF₃N₃OS
• MW: 383.775371313095
• CID: 6599854
• PubChem ID: 3332832
• Update Time: 2025-10-24

N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide
• N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)-
• AKOS024577953
• F0453-0215
• 391863-61-9
• N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
• AB00667908-01

• Inchi： 1S/C16H9ClF3N3OS/c17-12-8-4-2-6-10(12)14-22-23-15(25-14)21-13(24)9-5-1-3-7-11(9)16(18,19)20/h1-8H,(H,21,23,24)
• InChI Key： ZSKLUSCMCBHZEE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)S1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 383.0106953g/mol
• Monoisotopic Mass: 383.0106953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• pka: 7.12±0.50(Predicted)

Additional information on N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide

N-5-(2-Chlorophenyl)-1,3,4-Thiadiazol-2-Yl-2-(Trifluoromethyl)Benzamide: A Comprehensive Overview

N-5-(2-Chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide (CAS No. 391863-61-9) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of benzamides and incorporates a thiadiazole ring system, which is known for its unique electronic properties and potential applications in various fields. The molecule features a trifluoromethyl group and a chlorophenyl substituent, both of which contribute to its chemical reactivity and stability.

The thiadiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This moiety is often associated with antimicrobial, antifungal, and insecticidal activities. Recent studies have highlighted the potential of thiadiazole-containing compounds in drug discovery, particularly in the development of novel antibiotics and anticancer agents. The presence of the trifluoromethyl group further enhances the compound's stability and lipophilicity, making it an attractive candidate for pharmaceutical applications.

The chlorophenyl substituent introduces additional electronic effects into the molecule. Chlorine atoms are known to act as electron-withdrawing groups, which can influence the reactivity of the benzamide moiety. This substitution pattern is particularly useful in modulating the pharmacokinetic properties of the compound, such as absorption and metabolism. Recent research has demonstrated that chlorophenyl-substituted benzamides exhibit enhanced bioavailability and reduced toxicity compared to their unsubstituted counterparts.

One of the most promising applications of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide lies in its potential as a pesticide. The compound has shown remarkable activity against a wide range of agricultural pests, including insects and fungi. Its ability to disrupt key biochemical pathways in these organisms makes it a valuable tool in crop protection. Moreover, its low toxicity profile ensures minimal environmental impact, aligning with current sustainability goals in agriculture.

In addition to its pesticidal properties, this compound has garnered attention for its potential use in biomedical research. Studies have indicated that it exhibits anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. The trifluoromethyl group plays a crucial role in these effects by stabilizing reactive intermediates and enhancing the molecule's ability to scavenge free radicals.

From a synthetic standpoint, N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide can be synthesized through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound. These methods not only reduce production costs but also minimize waste generation, contributing to green chemistry practices.

The structural versatility of this compound makes it an ideal candidate for further modification and optimization. Researchers are actively exploring ways to enhance its bioavailability and efficacy by introducing additional functional groups or modifying existing ones. For instance, the incorporation of hydroxyl or methoxy groups could improve solubility and pharmacokinetic properties without compromising its core functionality.

In conclusion, N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide (CAS No. 391863-61-9) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with exceptional properties that make it invaluable in both agricultural and biomedical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in shaping future advancements in science and technology.